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Introduction

5-Methoxyfuran-2(3H)-one, also known as γ-methoxy-γ-butyrolactone, is a five-membered

lactone belonging to the broader class of γ-butyrolactones. This structural motif is of significant

interest in medicinal chemistry and drug development due to its presence in a wide array of

biologically active natural products and synthetic compounds. The γ-butyrolactone scaffold is

recognized as a privileged structure, often imparting desirable pharmacokinetic and

pharmacodynamic properties to molecules.[1][2] This technical guide provides a

comprehensive review of the available scientific literature on 5-Methoxyfuran-2(3H)-one,

focusing on its chemical properties, synthesis, and biological activities. Due to the limited

specific data on this particular derivative, information from the broader class of γ-butyrolactones

is included to provide a contextual understanding.

Chemical Structure and Properties
The chemical structure of 5-Methoxyfuran-2(3H)-one is characterized by a saturated five-

membered ring containing an ester group (lactone) and a methoxy group at the 5-position. Its

isomer, 5-Methoxyfuran-2(5H)-one, features a double bond within the furanone ring.

Structure of 5-Methoxyfuran-2(3H)-one vs. 5-Methoxyfuran-2(5H)-one:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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